6-chloro-4-propyl-7-[(4-vinylbenzyl)oxy]-2H-chromen-2-one

• IUPAC Name: 6-chloro-7-[(4-ethenylphenyl)methoxy]-4-propylchromen-2-one
• InChI: InChI=1S/C21H19ClO3/c1-3-5-16-10-21(23)25-19-12-20(18(22)11-17(16)19)24-13-15-8-6-14(4-2)7-9-15/h4,6-12H,2-3,5,13H2,1H3
• InChI Key: VJWGLNZCAVNIDL-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=CC(=O)OC2=CC(=C(C=C12)Cl)OCC3=CC=C(C=C3)C=C
• Molecular Formula: C21H19ClO3
• Molecular Weight: 354.8 g/mol

Description

6-chloro-4-propyl-7-[(4-vinylbenzyl)oxy]-2H-chromen-2-one, also known as compound A, is a synthetic compound that has gained attention in the scientific community due to its potential applications in various fields. This compound is a derivative of chromen-2-one, which is a class of organic compounds that have been extensively studied for their biological activities.

Mechanism of Action

The mechanism of action of 6-chloro-4-propyl-7-[(4-vinylbenzyl)oxy]-2H-chromen-2-one A is not fully understood, but it is believed to be related to its ability to modulate various signaling pathways. Compound A has been shown to activate the JAK/STAT pathway, which is involved in cell proliferation and survival. It has also been shown to inhibit the NF-κB pathway, which is involved in inflammation and immune response.
Biochemical and Physiological Effects:
Compound A has been shown to have various biochemical and physiological effects. In cancer cells, 6-chloro-4-propyl-7-[(4-vinylbenzyl)oxy]-2H-chromen-2-one A has been shown to induce apoptosis, inhibit angiogenesis, and inhibit cell proliferation. In neurology, 6-chloro-4-propyl-7-[(4-vinylbenzyl)oxy]-2H-chromen-2-one A has been shown to improve cognitive function and have neuroprotective effects. In immunology, 6-chloro-4-propyl-7-[(4-vinylbenzyl)oxy]-2H-chromen-2-one A has been shown to modulate the immune response and reduce inflammation.

Advantages and Limitations for Lab Experiments

One of the advantages of using 6-chloro-4-propyl-7-[(4-vinylbenzyl)oxy]-2H-chromen-2-one A in lab experiments is its potential applications in various fields, including cancer research, neurology, and immunology. Another advantage is its ability to modulate various signaling pathways, which can provide insights into the underlying mechanisms of various diseases. However, one of the limitations of using 6-chloro-4-propyl-7-[(4-vinylbenzyl)oxy]-2H-chromen-2-one A in lab experiments is its potential toxicity, which requires careful handling and monitoring.

Future Directions

There are several future directions for the study of 6-chloro-4-propyl-7-[(4-vinylbenzyl)oxy]-2H-chromen-2-one A. One direction is to further investigate its potential applications in cancer research, neurology, and immunology. Another direction is to elucidate its mechanism of action and identify its molecular targets. Additionally, future studies could focus on developing derivatives of 6-chloro-4-propyl-7-[(4-vinylbenzyl)oxy]-2H-chromen-2-one A with improved efficacy and reduced toxicity.

Synthesis Methods

Compound A can be synthesized by the reaction of 4-propylresorcinol with 4-vinylbenzyl chloride in the presence of a base, followed by the reaction with 6-chloro-2H-chromen-2-one in the presence of a catalyst. The resulting 6-chloro-4-propyl-7-[(4-vinylbenzyl)oxy]-2H-chromen-2-one is then purified by column chromatography to obtain pure 6-chloro-4-propyl-7-[(4-vinylbenzyl)oxy]-2H-chromen-2-one A.

Scientific Research Applications

Compound A has been studied for its potential applications in various fields, including cancer research, neurology, and immunology. In cancer research, 6-chloro-4-propyl-7-[(4-vinylbenzyl)oxy]-2H-chromen-2-one A has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. In neurology, 6-chloro-4-propyl-7-[(4-vinylbenzyl)oxy]-2H-chromen-2-one A has been studied for its potential neuroprotective effects and its ability to improve cognitive function. In immunology, 6-chloro-4-propyl-7-[(4-vinylbenzyl)oxy]-2H-chromen-2-one A has been shown to modulate the immune response and reduce inflammation.